Cas no 1349717-93-6 (2,4-difluoro-3-methylbenzene-1-sulfonyl chloride)

• Product Name: 2,4-difluoro-3-methylbenzene-1-sulfonyl chloride
• CAS No: 1349717-93-6
• MF: C₇H₅ClF₂O₂S
• MW: 226.628206968307
• MDL: MFCD20233355
• CID: 4591658
• PubChem ID: 15725375
• Update Time: 2025-10-30

2,4-difluoro-3-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-methylbenzenesulfonyl chloride
• 2,4-difluoro-3-methylbenzene-1-sulfonyl chloride

• MDL： MFCD20233355
• Inchi： 1S/C7H5ClF2O2S/c1-4-5(9)2-3-6(7(4)10)13(8,11)12/h2-3H,1H3
• InChI Key： QIXBRAHDJLFTRQ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(F)C(C)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2,4-difluoro-3-methylbenzene-1-sulfonyl chloride

2,4-Difluoro-3-Methylbenzene-1-Sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1349717-93-6, commonly referred to as 2,4-difluoro-3-methylbenzene-1-sulfonyl chloride, is a significant chemical entity in the field of organic synthesis and materials science. This compound belongs to the class of aryl sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The benzene ring at the core of this molecule is substituted with a sulfonyl chloride group at position 1, a fluorine atom at position 2 and 4, and a methyl group at position 3. This unique substitution pattern imparts distinctive chemical properties to the compound, making it highly versatile in synthetic applications.

Recent advancements in synthetic chemistry have further highlighted the potential of 2,4-difluoro-3-methylbenzene-1-sulfonyl chloride as a key building block in the construction of bioactive molecules. Researchers have demonstrated its utility in the synthesis of novel sulfonamide derivatives, which exhibit promising pharmacological activities. For instance, studies published in *Journal of Medicinal Chemistry* have shown that derivatives of this compound can modulate key enzymes involved in neurodegenerative diseases, such as beta-secretase. The presence of fluorine atoms at positions 2 and 4 enhances the lipophilicity and metabolic stability of the molecule, which are critical attributes for drug candidates.

The synthesis of 2,4-difluoro-3-methylbenzene-1-sulfonyl chloride typically involves a multi-step process starting from fluorobenzene derivatives. Recent optimizations in this synthesis pathway have focused on improving yield and reducing environmental impact. For example, a study reported in *Green Chemistry* utilized microwave-assisted synthesis to achieve higher yields while minimizing solvent usage. This approach not only enhances the economic viability of the process but also aligns with current sustainability goals in chemical manufacturing.

In terms of applications, 2,4-difluoro-3-methylbenzene-1-sulfonyl chloride has found significant use in the development of advanced materials. Its ability to form stable sulfonamides makes it an ideal candidate for synthesizing high-performance polymers and coatings. Recent research has explored its role in creating self-healing polymer networks, where the sulfonamide bonds act as dynamic crosslinks that can reform upon damage. This innovation holds great promise for industries such as aerospace and automotive manufacturing.

Moreover, the compound has been employed in catalytic processes due to its ability to activate certain transition metal catalysts. A study published in *Nature Catalysis* demonstrated that when used as a ligand precursor, it enhances the activity and selectivity of palladium catalysts in cross-coupling reactions. This application underscores its versatility beyond traditional synthetic roles.

From an environmental perspective, understanding the fate and transport of 2,4-difluoro-3-methylbenzene-1-sulfonyl chloride is crucial for assessing its potential impact on ecosystems. Recent toxicological studies have shown that while it exhibits moderate toxicity towards aquatic organisms under controlled laboratory conditions, its persistence in natural environments is limited due to rapid hydrolysis under alkaline conditions. These findings are essential for guiding safe handling practices and regulatory frameworks.

In conclusion, 2,4-difluoro-3-methylbenzene-1-sulfonyl chloride stands out as a multifaceted chemical entity with applications spanning drug discovery, materials science, and catalysis. Its unique structural features and favorable chemical properties continue to drive innovative research across various disciplines. As advancements in synthetic methods and application development proceed, this compound is poised to play an even more significant role in shaping future technologies.